Cas no 28122-53-4 (Octanamide,N-(3-hydroxyphenyl)-)
28122-53-4 structure
Product Name:Octanamide,N-(3-hydroxyphenyl)-
CAS No:28122-53-4
MF:C14H21NO2
MW:235.32204413414
CID:271851
PubChem ID:312508
Update Time:2025-04-19
Octanamide,N-(3-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Octanamide,N-(3-hydroxyphenyl)-
- N-(3-hydroxyphenyl)octanamide
- 3-Octanoylamino-phenol
- AC1L7LFV
- AG-E-90047
- CTK4G0880
- m-Hydroxyoctanoylaniline
- NSC 222609
- Octananilide,3'-hydroxy- (8CI)
- octanoic acid (3-hydroxyphenyl)amide
- octanoic acid-(3-hydroxy-anilide)
- Octansaeure-(3-hydroxy-anilid)
- NSC222609
- DTXSID70310163
- 28122-53-4
- NSC-222609
-
- Inchi: 1S/C14H21NO2/c1-2-3-4-5-6-10-14(17)15-12-8-7-9-13(16)11-12/h7-9,11,16H,2-6,10H2,1H3,(H,15,17)
- InChI Key: QFWBUBLMJKJFSU-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC)NC1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 235.15733
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 3.76420
Octanamide,N-(3-hydroxyphenyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
28122-53-4 (Octanamide,N-(3-hydroxyphenyl)-) Related Products
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- 1693-37-4(4-Propionamidophenol)
- 101-91-7(N-(4-Hydroxyphenyl)butanamide)
- 723755-75-7(N-(4-Hydroxyphenyl)-3-methylbutanamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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